ethyl 6-hydroxy-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
Overview
Description
Ethyl 6-hydroxy-1H-pyrazolo[3,4-b]pyridine-4-carboxylate is a type of pyrazolopyridine . Pyrazolopyridines are nitrogen-containing heterocycles and are among the most important frameworks for the discovery of potent bioactive agents in pharmaceuticals and agrochemicals . They have been evaluated for activity and access to pharmaceutical products, which have been applied with selective antibacterial, antiviral, antifungal, and antitumor activity .
Synthesis Analysis
The synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds has been achieved from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst . This method provided the desired products with moderate to good yields . The gram-scale synthesis of the major product was carried out with good yields (up to 80%) . This strategy involves a sequential opening/closing cascade reaction .Chemical Reactions Analysis
The reaction of 5-aminopyrazole-4-carbaldehydes with acetone or acetophenone and its derivatives in EtOH under reflux under the conditions of basic catalysis with piperidine or KOH gave a series of 1,3,6-trisubstituted pyrazolo[3,4-b]pyridines .Scientific Research Applications
Biomedical Applications
1H-Pyrazolo[3,4-b]pyridines, which include the compound , have been used for a wide range of biological targets . They have been described in more than 5500 references, including 2400 patents .
Synthesis Methods
The synthetic methods used for their synthesis, starting from both a preformed pyrazole or pyridine, have been extensively studied . These methods are systematized according to the method to assemble the pyrazolopyridine system .
Structural Basis for PPARα Activation
1H-pyrazolo-[3,4-b]pyridine derivatives have been used as a skeleton of PPARα agonists, providing insight into the design of molecules for treating dyslipidemia .
Antimicrobial Agents
New 6,7-dihydro-1H—pyrazolo[3,4-pyridine-5-carbonitrile hybrids, which are related to the compound , have been synthesized and tested as antimicrobial agents .
Anxiolytic Drugs
Pyrazolo[3,4-b]pyridine derivatives have been studied as part of anxiolytic drugs such as cartazolate, tracazolate, and etazolate .
Treatment of Pulmonary Hypertension
The compound Riociguat, which is a derivative of pyrazolo[3,4-b]pyridine, has been used for the treatment of pulmonary hypertension .
Future Directions
The synthesis of pyrazolo[3,4-b]pyridine derivatives has been systematized according to the method to assemble the pyrazolopyridine system, whereas their advantages and drawbacks are considered . This suggests that future research could focus on improving the synthesis processes and developing new synthesis processes .
properties
IUPAC Name |
ethyl 6-oxo-1,7-dihydropyrazolo[3,4-b]pyridine-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O3/c1-2-15-9(14)5-3-7(13)11-8-6(5)4-10-12-8/h3-4H,2H2,1H3,(H2,10,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KECQKNGBRNTZCJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=O)NC2=C1C=NN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 6-hydroxy-1H-pyrazolo[3,4-b]pyridine-4-carboxylate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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